Cas no 124613-91-8 (b-D-Glucopyranoside,5-bromo-1H-indol-3-yl 4-O-b-D-glucopyranosyl-)
124613-91-8 structure
Product Name:b-D-Glucopyranoside,5-bromo-1H-indol-3-yl 4-O-b-D-glucopyranosyl-
CAS No:124613-91-8
MF:C20H26BrNO11
MW:536.324546337128
CID:216394
PubChem ID:130226
Update Time:2025-04-19
b-D-Glucopyranoside,5-bromo-1H-indol-3-yl 4-O-b-D-glucopyranosyl- Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranoside,5-bromo-1H-indol-3-yl 4-O-b-D-glucopyranosyl-
- 5-bromo-1H-indol-3-yl 4-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
- 5-Bromoindoxyl-beta-cellobioside
- beta-D-Glucopyranoside, 5-bromo-1H-indol-3-yl 4-O-beta-D-glucopyranosyl-
- Bri-cellobioside
- 124613-91-8
- 5-Bromo-1H-indol-3-yl 4-O-hexopyranosylhexopyranoside
- (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-6-[(5-bromo-1H-indol-3-yl)oxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- DTXSID30924881
-
- Inchi: 1S/C20H26BrNO11/c21-7-1-2-9-8(3-7)10(4-22-9)30-19-17(29)15(27)18(12(6-24)32-19)33-20-16(28)14(26)13(25)11(5-23)31-20/h1-4,11-20,22-29H,5-6H2/t11-,12-,13-,14+,15-,16-,17-,18-,19-,20+/m1/s1
- InChI Key: IKBQYGJTUJRMFW-NQXZFOFXSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=CN2)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O
Computed Properties
- Exact Mass: 534.06105
- Monoisotopic Mass: 535.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 194Ų
Experimental Properties
- Density: 1.87
- Boiling Point: 847.5°Cat760mmHg
- Flash Point: 466.4°C
- Refractive Index: 1.734
- PSA: 191.42
b-D-Glucopyranoside,5-bromo-1H-indol-3-yl 4-O-b-D-glucopyranosyl- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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